molecular formula C17H14BrN3 B8660023 2-(3-(3-Bromopyridin-2-yl)azetidin-1-yl)quinoline

2-(3-(3-Bromopyridin-2-yl)azetidin-1-yl)quinoline

Cat. No. B8660023
M. Wt: 340.2 g/mol
InChI Key: XVCCPRPOIFAMKY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(3-(3-Bromopyridin-2-yl)azetidin-1-yl)quinoline is a useful research compound. Its molecular formula is C17H14BrN3 and its molecular weight is 340.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(3-(3-Bromopyridin-2-yl)azetidin-1-yl)quinoline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3-(3-Bromopyridin-2-yl)azetidin-1-yl)quinoline including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C17H14BrN3

Molecular Weight

340.2 g/mol

IUPAC Name

2-[3-(3-bromopyridin-2-yl)azetidin-1-yl]quinoline

InChI

InChI=1S/C17H14BrN3/c18-14-5-3-9-19-17(14)13-10-21(11-13)16-8-7-12-4-1-2-6-15(12)20-16/h1-9,13H,10-11H2

InChI Key

XVCCPRPOIFAMKY-UHFFFAOYSA-N

Canonical SMILES

C1C(CN1C2=NC3=CC=CC=C3C=C2)C4=C(C=CC=N4)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2-(azetidin-3-yl)-3-bromopyridine hydrochloride (4) (221 g, 0.886 mol), 2-chloroquinoline (133.5 g, 0.816 mol, 0.92 eq., Combi-Blocks) and cesium carbonate (866 g, 2.658 mol, 3 eq.) in anhydrous DMF (7 L) was heated to 110° C. and stirred for 16 hrs. After cooling to RT, the mixture was transferred to 50 L separatory funnel and diluted with water (14 L). The precipitated solid was filtered, stirred in water (4 L), filtered and dried to obtain 222 g of 2-(3-(3-bromopyridin-2-yl)azetidin-1-yl)quinoline. Yield: 80% over two steps.
Quantity
221 g
Type
reactant
Reaction Step One
Quantity
133.5 g
Type
reactant
Reaction Step One
Quantity
866 g
Type
reactant
Reaction Step One
Name
Quantity
7 L
Type
solvent
Reaction Step One
Name
Quantity
14 L
Type
solvent
Reaction Step Two

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